Cas no 1807503-91-8 (2-(t-Butoxycarbonylamido)-1,3-bis (t-butoxycarbonylethoxy)propane)

• Product Name: 2-(t-Butoxycarbonylamido)-1,3-bis (t-butoxycarbonylethoxy)propane
• CAS No: 1807503-91-8
• MF: C₂₂H₄₁NO₈
• MW: 447.562847852707
• CID: 3046795
• PubChem ID: 91757803
• Update Time: 2025-11-05

2-(t-Butoxycarbonylamido)-1,3-bis (t-butoxycarbonylethoxy)propane Chemical and Physical Properties

Names and Identifiers

• 2-(t-Butoxycarbonylamido)-1,3-bis (t-butoxycarbonylethoxy)propane
• C-NH-Boc-C-Bis-(C-PEG1-Boc)
• C70629
• 2-(T-BUTOXYCARBONYLAMIDO)-1,3-BIS(T-BUTOXYCARBONYLETHOXY)PROPANE
• AKOS040741494
• DA-59996
• tert-butyl 3-[2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[3-[(2-methylpropan-2-yl)oxy]-3-oxopropoxy]propoxy]propanoate
• BP-22629
• tert-butyl 3-{3-[3-(tert-butoxy)-3-oxopropoxy]-2-{[(tert-butoxy)carbonyl]amino}propoxy}propanoate
• HY-140336
• CS-0115853
• Propanoic acid, 3,3a(2)-[[2-[[(1,1-dimethylethoxy)carbonyl]amino]-1,3-propanediyl]bis(oxy)]bis-, 1,1a(2)-bis(1,1-dimethylethyl) ester
• 1807503-91-8
• DTXSID601103289
• di-tert-butyl 3,3'-((2-((tert-butoxycarbonyl)amino)propane-1,3-diyl)bis(oxy))dipropionate

• Inchi： 1S/C22H41NO8/c1-20(2,3)29-17(24)10-12-27-14-16(23-19(26)31-22(7,8)9)15-28-13-11-18(25)30-21(4,5)6/h16H,10-15H2,1-9H3,(H,23,26)
• InChI Key： AGLASZLADDHYAZ-UHFFFAOYSA-N
• SMILES： O(CCC(=O)OC(C)(C)C)CC(COCCC(=O)OC(C)(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 447.28321727g/mol
• Monoisotopic Mass: 447.28321727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 17
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 109

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 2-(t-Butoxycarbonylamido)-1,3-bis (t-butoxycarbonylethoxy)propane

2-(t-Butoxycarbonylamido)-1,3-bis(t-butoxycarbonylethoxy)propane: A Comprehensive Overview

The compound with CAS No. 1807503-91-8, commonly referred to as 2-(t-Butoxycarbonylamido)-1,3-bis(t-butoxycarbonylethoxy)propane, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which incorporates multiple t-butoxycarbonyl (Boc) groups, making it a valuable precursor in the synthesis of advanced materials and functional molecules.

The Boc group is a well-known protecting group in organic synthesis, particularly in peptide chemistry and polymer science. In this compound, the presence of multiple Boc groups introduces a high degree of functionality and versatility. The t-butoxycarbonylamido group at the 2-position and the two t-butoxycarbonylethoxy groups at the 1 and 3 positions create a highly symmetrical structure that is both chemically stable and amenable to further modification. This symmetry is advantageous in applications requiring uniform reactivity or self-assembly properties.

Recent studies have highlighted the potential of this compound as a building block for the synthesis of advanced polymers and hybrid materials. Researchers have demonstrated that the Boc groups can be selectively removed under mild conditions, enabling the formation of reactive intermediates that can be further functionalized. For instance, the removal of one or both Boc groups can lead to compounds with exposed amide or hydroxyl functionalities, which are highly desirable in bioconjugation and drug delivery applications.

In addition to its role in polymer synthesis, this compound has also been explored as a precursor for the development of stimuli-responsive materials. The t-butoxycarbonyl groups are known to exhibit pH-responsive behavior, making them ideal for applications in drug delivery systems where controlled release is critical. Recent advancements in click chemistry have further expanded its utility, enabling the incorporation of this compound into complex architectures with unprecedented precision.

From a synthetic perspective, the preparation of 2-(t-Butoxycarbonylamido)-1,3-bis(t-butoxycarbonylethoxy)propane involves a multi-step process that typically begins with the reaction of propane diol derivatives with Boc reagents under controlled conditions. The synthesis requires careful optimization to ensure high yields and purity, as minor deviations can lead to unwanted side products. Advanced purification techniques, such as chromatography and crystallization, are often employed to isolate the final product.

Looking ahead, the integration of this compound into nanotechnology applications holds immense promise. Its ability to form self-assembled monolayers and nanostructured films has been leveraged in the development of sensors and electronic devices with enhanced performance characteristics. Furthermore, its compatibility with various functionalization strategies makes it a versatile tool for tailoring material properties at the nanoscale.

In conclusion, 2-(t-Butoxycarbonylamido)-1,3-bis(t-butoxycarbonylethoxy)propane represents a cutting-edge material with broad applicability across multiple disciplines. Its unique structure, combined with its responsiveness to external stimuli and compatibility with modern synthetic methodologies, positions it as a key player in the development of next-generation materials and technologies.